Cas no 93903-49-2 (Propanoic acid, 2-([1,1'-biphenyl]-4-yloxy)-, propyl ester)
93903-49-2 structure
Product Name:Propanoic acid, 2-([1,1'-biphenyl]-4-yloxy)-, propyl ester
CAS No:93903-49-2
MF:C18H20O3
MW:284.349605560303
CID:818663
PubChem ID:351872
Update Time:2025-04-19
Propanoic acid, 2-([1,1'-biphenyl]-4-yloxy)-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-([1,1'-biphenyl]-4-yloxy)-, propyl ester
- propyl 2-(4-phenylphenoxy)propanoate
- 93903-49-2
- NSC-523912
- Propyl 2-[([1,1'-biphenyl]-4-yl)oxy]propanoate
- NSC523912
- Oprea1_545852
- DTXSID70326087
-
- Inchi: 1S/C18H20O3/c1-3-13-20-18(19)14(2)21-17-11-9-16(10-12-17)15-7-5-4-6-8-15/h4-12,14H,3,13H2,1-2H3
- InChI Key: UUSBCXBWDLSLQZ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)C1C=CC=CC=1)C(C)C(=O)OCCC
Computed Properties
- Exact Mass: 284.14124450g/mol
- Monoisotopic Mass: 284.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 35.5Ų
Propanoic acid, 2-([1,1'-biphenyl]-4-yloxy)-, propyl ester Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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